Cas no 16088-85-0 (2,7-Naphthalenedisulfonicacid, 3,6-bis[2-(4-arsonoylphenyl)diazenyl]-4,5-dihydroxy-)

• Product Name: 2,7-Naphthalenedisulfonicacid, 3,6-bis[2-(4-arsonoylphenyl)diazenyl]-4,5-dihydroxy-
• CAS No: 16088-85-0
• MF: C₂₂H₁₈As₂N₄O₁₄S₂
• MW: 776.369924068451
• CID: 182140
• PubChem ID: 135599788
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonicacid, 3,6-bis[2-(4-arsonoylphenyl)diazenyl]-4,5-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 3,6-bis[2-(4-arsonoylphenyl)diazenyl]-4,5-dihydroxy-
• palladiazo
• (3Z,6Z)-3,6-bis[2-(4-arsonophenyl)hydrazinylidene]-4,5-dioxo-3,4,5,6-tetrahydronaphthalene-2,7-disulfonic acid
• 2,7-Naphthalenedisulfonic acid, 3,6-bis((4-arsonophenyl)azo)-4,5-dihydroxy-
• Palladiazo III
• p-Arsenazo
• 16088-85-0

• Inchi： 1S/C22H18As2N4O14S2/c29-21-18-11(9-16(43(37,38)39)19(21)27-25-14-5-1-12(2-6-14)23(31,32)33)10-17(44(40,41)42)20(22(18)30)28-26-15-7-3-13(4-8-15)24(34,35)36/h1-10,29-30H,(H2,31,32,33)(H2,34,35,36)(H,37,38,39)(H,40,41,42)/b27-25+,28-26+
• InChI Key： YCJCNDSMVYGCBW-NBHCHVEOSA-N
• SMILES： [As](C1C=CC(=CC=1)/N=N/C1=C(C2C(=C(C(=CC=2C=C1S(=O)(=O)O)S(=O)(=O)O)/N=N/C1C=CC(=CC=1)[As](=O)(O)O)O)O)(=O)(O)O

Computed Properties

• Exact Mass: 775.86934
• Monoisotopic Mass: 775.869285
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 44
• Rotatable Bond Count: 8
• Complexity: 1580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 324

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 306.72